Cas no 284027-37-8 (6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 284027-37-8
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• MDL: MFCD08752598
• CID: 823337
• PubChem ID: 18176519
• Update Time: 2025-11-05

6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Trifluoromethyl-1,2,3,4-tetrahydroisoquinoline
• 6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
• 6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 6-TRIFLUOROMETHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
• Isoquinoline, 1,2,3,4-tetrahydro-6-(trifluoromethyl)-
• ISOQUINOLINE,1,2,3,4-TETRAHYDRO-6-(TRIFLUOROMETHYL)
• AB48933
• 284027-37-8
• J-017059
• SCHEMBL329770
• CS-0047265
• DTXSID70592583
• EN300-321230
• AS-68161
• MFCD08752598
• DB-032384
• AKOS015852835

• MDL： MFCD08752598
• Inchi： 1S/C10H10F3N/c11-10(12,13)9-2-1-8-6-14-4-3-7(8)5-9/h1-2,5,14H,3-4,6H2
• InChI Key： WOTVKLYMZOREFJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2CNCCC=2C=1)(F)F

Computed Properties

• Exact Mass: 201.07700
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.67990

6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline

Comprehensive Overview of 6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 284027-37-8)

6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 284027-37-8) is a fluorinated derivative of tetrahydroisoquinoline, a structural motif widely recognized in medicinal chemistry and material science. This compound has garnered significant attention due to its unique trifluoromethyl group, which enhances lipophilicity, metabolic stability, and bioavailability—properties highly sought after in drug discovery. Researchers and industries are increasingly exploring its applications in pharmaceutical intermediates, agrochemicals, and functional materials, aligning with the growing demand for fluorinated compounds in modern chemistry.

The tetrahydroisoquinoline scaffold is a privileged structure in drug design, often associated with CNS-active molecules and enzyme inhibitors. The introduction of a trifluoromethyl group at the 6-position further diversifies its utility, enabling interactions with biological targets through hydrophobic and electronic effects. Recent studies highlight its potential in addressing neurodegenerative diseases and metabolic disorders, topics dominating current biomedical research. Users searching for "fluorinated heterocycles in drug development" or "CAS 284027-37-8 applications" will find this compound particularly relevant.

From a synthetic perspective, 6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline is synthesized via catalytic hydrogenation or reductive amination of its precursor, emphasizing the importance of green chemistry and atom economy—key trends in sustainable chemical manufacturing. Its high purity and stability make it suitable for high-throughput screening and structure-activity relationship (SAR) studies, addressing frequent queries like "how to optimize fluorinated drug candidates".

In material science, the compound’s rigid aromatic core and electron-withdrawing trifluoromethyl group contribute to organic electronics and liquid crystal formulations. Searches for "fluorinated building blocks for OLEDs" or "advanced materials with CAS 284027-37-8" reflect this interdisciplinary interest. Regulatory-compliant handling and storage are emphasized, ensuring safety without compromising performance.

In summary, 6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 284027-37-8) bridges pharmaceutical innovation and material science, answering pressing questions on fluorine’s role in modern chemistry. Its versatility and alignment with AI-driven drug discovery and sustainable synthesis trends solidify its relevance in both academic and industrial settings.